Cas no 1007541-44-7 (5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde)

5-Ethyl-1-methyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde with applications in organic synthesis and pharmaceutical research. Its pyrazole core, substituted with an ethyl group at the 5-position and a methyl group at the 1-position, provides a reactive aldehyde functionality at the 4-position, making it a valuable intermediate for constructing complex molecules. The compound's stability and well-defined reactivity profile facilitate its use in condensation, cyclization, and nucleophilic addition reactions. Its structural features are particularly useful in the development of agrochemicals, bioactive compounds, and fine chemicals. The product is typically supplied in high purity, ensuring consistent performance in synthetic applications.
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde structure
1007541-44-7 structure
Product Name:5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
CAS No:1007541-44-7
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD08700635
CID:5074489
PubChem ID:23005659
Update Time:2026-03-01

5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
    • 5-ethyl-1-methylpyrazole-4-carbaldehyde
    • MDL： MFCD08700635
    • Inchi： 1S/C7H10N2O/c1-3-7-6(5-10)4-8-9(7)2/h4-5H,3H2,1-2H3
    • InChI Key： YRWOSUKVLGMBES-UHFFFAOYSA-N
    • SMILES： O=CC1C=NN(C)C=1CC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.9

5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM391203-1g
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%+
1g
 $1003 2023-01-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ4910-100MG
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
100MG
 ￥ 1,683.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ4910-250MG
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
250MG
 ￥ 2,692.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ4910-500MG
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
500MG
 ￥ 4,481.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ4910-1G
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
1g
 ￥ 6,718.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ4910-5G
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
5g
 ￥ 20,156.00 2023-03-31
Enamine
EN300-2478119-0.05g
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
0.05g
 $149.0 2024-06-19
Enamine
EN300-2478119-0.1g
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
0.1g
 $221.0 2024-06-19
Enamine
EN300-2478119-0.25g
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
0.25g
 $315.0 2024-06-19
Enamine
EN300-2478119-0.5g
5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde
 1007541-44-7 95%
0.5g
 $501.0 2024-06-19

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